Cas no 1978-20-7 (4-nitro-1,2-bis(trifluoromethyl)benzene)

4-nitro-1,2-bis(trifluoromethyl)benzene structure
1978-20-7 structure
Product Name:4-nitro-1,2-bis(trifluoromethyl)benzene
CAS No:1978-20-7
MF:C8H3F6NO2
MW:259.105343103409
MDL:MFCD00728841
CID:135852
PubChem ID:2736166
Update Time:2025-04-19

4-nitro-1,2-bis(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

    • Benzene,4-nitro-1,2-bis(trifluoromethyl)-
    • 3,4-BIS(TRIFLUOROMETHYL)NITROBENZENE
    • 4-Nitro-1,2-bis(trifluoromethyl)benzene
    • 4-nitro-1,2-di(trifluoromethyl)benzene
    • 1,2-BIS(TRIFLUOROMETHYL)-4-NITROBENZENE
    • 3,4-Bis(trifluoromethyl)nitrobenzene AldrichCPR
    • 1,2-Bis(trifluoromethyl)-4-nitrobenzene, alpha,alpha,alpha,alpha',alpha',alpha'-Hexafluoro-4-nitro-o-xylene
    • SCHEMBL1999857
    • AKOS003587387
    • Benzene, 4-nitro-1,2-bis(trifluoromethyl)-
    • CS-0205908
    • J-515857
    • F13746
    • KE-0208
    • MFCD00728841
    • FT-0619180
    • 1978-20-7
    • A813944
    • 3,4-Bis(trifluoromethyl)nitrobenzene, AldrichCPR
    • DTXSID50371176
    • 3,4-BIS(TRIFLUOROMETHYL)NITROBENZENE, 97% MIN.
    • BBL101507
    • DB-044985
    • STL555303
    • 4-nitro-1,2-bis(trifluoromethyl)benzene
    • MDL： MFCD00728841
    • Inchi： 1S/C8H3F6NO2/c9-7(10,11)5-2-1-4(15(16)17)3-6(5)8(12,13)14/h1-3H
    • InChI Key： QGNGVSKFAUEJDF-UHFFFAOYSA-N
    • SMILES： FC(C1C=C(C=CC=1C(F)(F)F)[N+](=O)[O-])(F)F

Computed Properties

  • Exact Mass: 259.00700
  • Monoisotopic Mass: 259.00679731g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 294
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 45.8Ų

Experimental Properties

  • Boiling Point: 103-104°C 18mm
  • PSA: 45.82000
  • LogP: 4.15560

4-nitro-1,2-bis(trifluoromethyl)benzene Security Information

  • Hazard Statement： Toxic
  • Hazard Category Code： 36/37/38-36
  • Safety Instruction： S26; S37/39
  • Hazardous Material Identification： T
  • Risk Phrases：R36/37/38
  • Safety Term：S26;S37/39
  • HazardClass：IRRITANT

4-nitro-1,2-bis(trifluoromethyl)benzene Customs Data

  • HS CODE：2904909090
  • Customs Data：

    China Customs Code:

    2904909090

    Overview:

    2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

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4-nitro-1,2-bis(trifluoromethyl)benzene Production Method

4-nitro-1,2-bis(trifluoromethyl)benzene Related Literature

  • 1. Reactions of nitrogen mono-oxide with dicyclopentadienyltitanium complexes, including the formation of isocyanate from nitrogen mono-oxide and carbon mono-oxide
    Frank Bottomley,Ivan J. B. Lin J. Chem. Soc. Dalton Trans. 1981 271

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